Cas no 1337791-67-9 (2-chloro-6-(piperidin-3-yl)methylphenol)

• Product Name: 2-chloro-6-(piperidin-3-yl)methylphenol
• CAS No: 1337791-67-9
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 5882874
• PubChem ID: 84790588
• Update Time: 2025-05-22

2-chloro-6-(piperidin-3-yl)methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-(piperidin-3-yl)methylphenol
• 1337791-67-9
• EN300-1997314
• 2-chloro-6-[(piperidin-3-yl)methyl]phenol

• Inchi： 1S/C12H16ClNO/c13-11-5-1-4-10(12(11)15)7-9-3-2-6-14-8-9/h1,4-5,9,14-15H,2-3,6-8H2
• InChI Key： HHVCAQBENKGSSY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1O)CC1CNCCC1

Computed Properties

• Exact Mass: 225.0920418g/mol
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-chloro-6-(piperidin-3-yl)methylphenol

Comprehensive Overview of 2-chloro-6-(piperidin-3-yl)methylphenol (CAS No. 1337791-67-9): Properties, Applications, and Research Insights

2-chloro-6-(piperidin-3-yl)methylphenol (CAS No. 1337791-67-9) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a phenolic moiety with a piperidine ring, offering versatile reactivity and potential bioactivity. Researchers are particularly interested in its chloro-substituted aromatic system, which may contribute to its interactions with biological targets. This compound is often explored for its potential as an intermediate in drug discovery, especially in the development of central nervous system (CNS) therapeutics and antimicrobial agents.

In recent years, the demand for piperidine derivatives like 2-chloro-6-(piperidin-3-yl)methylphenol has surged, driven by their relevance in medicinal chemistry. The compound’s chlorophenol segment is known for its antimicrobial properties, while the piperidinylmethyl group enhances solubility and bioavailability—a critical factor in modern drug design. Studies suggest its potential utility in addressing antibiotic resistance, a pressing global health challenge. As synthetic methodologies advance, this compound is increasingly accessible for high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of CAS No. 1337791-67-9 typically involves multi-step organic reactions, including alkylation and halogenation processes. Optimizing these routes is a focal point for industrial chemists, as efficiency and yield directly impact cost-effectiveness. Environmental concerns have also prompted innovations in green chemistry approaches, such as catalytic methods or solvent-free conditions, to minimize waste. These advancements align with the broader trend toward sustainable chemical production, a topic highly searched in academic and industrial forums.

From a commercial perspective, 2-chloro-6-(piperidin-3-yl)methylphenol is often listed by specialty chemical suppliers as a research-grade material. Its applications extend to material science, where it serves as a building block for functional polymers or coatings. The compound’s stability under varying pH conditions makes it suitable for formulation studies, particularly in drug delivery systems. However, handling requires adherence to standard laboratory safety protocols, given its reactive functional groups.

Emerging trends in AI-driven drug discovery have further highlighted the importance of such compounds. Computational models frequently incorporate piperidine-based scaffolds to predict novel bioactive molecules, and CAS No. 1337791-67-9 is no exception. Researchers leveraging machine learning algorithms often query databases for similar structures to accelerate hit-to-lead optimization. This intersection of chemistry and technology underscores the compound’s relevance in contemporary scientific discourse.

In conclusion, 2-chloro-6-(piperidin-3-yl)methylphenol represents a compelling case study in the convergence of traditional synthetic chemistry and modern biomedical innovation. Its dual functionality—bridging aromatic and aliphatic domains—positions it as a valuable asset in diverse R&D pipelines. As interest grows in targeted therapies and precision medicine, this compound’s role is likely to expand, making it a subject of ongoing investigation and commercial interest.